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Compound of Interest

Compound Name: 1-(4-Nitrophenyl)pyrrolidin-2-one

Cat. No.: B076513 Get Quote

Note to the Reader: A comprehensive search for the crystal structure of 1-(4-
Nitrophenyl)pyrrolidin-2-one did not yield any publicly available crystallographic data.

However, detailed experimental and structural information is available for the closely related

compound, 1-(4-Nitrophenyl)pyrrolidine (4NPY). This guide presents a detailed analysis of

4NPY as a representative structure for researchers, scientists, and drug development

professionals interested in this chemical scaffold.

Overview of 1-(4-Nitrophenyl)pyrrolidine (4NPY)
1-(4-Nitrophenyl)pyrrolidine is an organic compound that has been synthesized and

characterized for its crystalline properties. The structural and physicochemical analysis of its

single crystals provides valuable insights into its molecular conformation, packing, and potential

applications in materials science.

Crystallographic Data
The crystallographic data for 1-(4-Nitrophenyl)pyrrolidine has been determined through single-

crystal X-ray diffraction analysis. The key parameters are summarized in the table below for

clear reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b076513?utm_src=pdf-interest
https://www.benchchem.com/product/b076513?utm_src=pdf-body
https://www.benchchem.com/product/b076513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Crystal System Orthorhombic

Space Group Pbca

Unit Cell Dimension a 10.3270 (5) Å

Unit Cell Dimension b 9.9458 (6) Å

Unit Cell Dimension c 18.6934 (12) Å

Molecules per Unit Cell (Z) 8

Table 1: Summary of single-crystal X-ray diffraction data for 1-(4-Nitrophenyl)pyrrolidine.[1]

Experimental Protocols
The following sections detail the methodologies employed in the growth and characterization of

1-(4-Nitrophenyl)pyrrolidine single crystals.[1]

Single Crystal Growth
High-quality single crystals of 1-(4-Nitrophenyl)pyrrolidine were grown using the slow

evaporation solution growth technique.[1] In this method, a saturated solution of the compound

is prepared in a suitable solvent and allowed to evaporate slowly at a constant temperature.

Over time, as the solvent evaporates and the solution becomes supersaturated, single crystals

form and grow.

Structural and Physicochemical Characterization
A multi-technique approach was utilized to thoroughly characterize the grown crystals:

Single-Crystal X-ray Analysis: This was the primary technique used to determine the crystal

system, space group, and precise unit cell parameters of the compound.[1]

Powder X-ray Diffraction (PXRD): The PXRD pattern was recorded to confirm the high

crystalline nature of the grown material.[1]
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Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis was performed to identify the

functional groups present in the molecular structure of 1-(4-Nitrophenyl)pyrrolidine.[1]

UV-Visible and Photoluminescence (PL) Spectroscopy: The absorbance and luminescence

properties of the crystal were analyzed using UV-Visible and PL spectra.[1]

Thermal Analysis (TG/DTA): The thermal stability and decomposition behavior of the crystal

were investigated using thermogravimetric analysis (TGA) and differential thermal analysis

(DTA).[1]

Vickers Microhardness Measurement: The mechanical strength of the grown crystal was

determined through Vickers microhardness tests.[1]

Etching Studies: The growth features and defects on the crystal surface were analyzed using

etching techniques.[1]

Experimental Workflow Visualization
The logical flow of the experimental procedures for the characterization of 1-(4-

Nitrophenyl)pyrrolidine is depicted in the following diagram.
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Experimental workflow for 1-(4-Nitrophenyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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